Cas no 260968-87-4 (Methyl 2-chloro-4-(chlorosulfonyl)benzoate)

• Product Name: Methyl 2-chloro-4-(chlorosulfonyl)benzoate
• CAS No: 260968-87-4
• MF: C₈H₆Cl₂O₄S
• MW: 269.101839542389
• MDL: MFCD20327815
• CID: 2112765
• PubChem ID: 18629027
• Update Time: 2023-08-03

Methyl 2-chloro-4-(chlorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(chlorosulfonyl)Benzoic acid methyl ester
• methyl 2-chloro-4-(chlorosulfonyl)benzoate
• 2-Chloro-4-chlorosulfonyl-benzoic acid methyl ester
• OFLIXGSTZSJGRB-UHFFFAOYSA-N
• NE18394
• methyl 4-(chlorosulfonyl)-2-chlorobenzoate
• Methyl 2-chloro-4-(chlorosulfonyl)benzoate

• MDL： MFCD20327815
• Inchi： 1S/C8H6Cl2O4S/c1-14-8(11)6-3-2-5(4-7(6)9)15(10,12)13/h2-4H,1H3
• InChI Key： OFLIXGSTZSJGRB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 3.5
• Topological Polar Surface Area: 68.8